Cas no 61348-48-9 (2-Isoxazol-3-yl-phenol)
2-Isoxazol-3-yl-phenol structure
Product Name:2-Isoxazol-3-yl-phenol
CAS No:61348-48-9
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD04114938
CID:483005
PubChem ID:135763158
Update Time:2025-04-19
2-Isoxazol-3-yl-phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(3-isoxazolyl)-
- 2-Isoxazol-3-ylphenol
- 2-ISOXAZOL-3-YL-PHENOL,
- 6-(1,2-oxazol-3-ylidene)cyclohexa-2,4-dien-1-one
- 3-<2-Hydroxy-phenyl>-isoxazol
- 3-o-Hydroxyphenylisoxazol
- 2-Isoxazol-3-yl-phenol
- 2-(Isoxazol-3-yl)phenol
- 6-(1,2-Oxazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one
- CS-0342525
- 2-(1,2-OXAZOL-3-YL)PHENOL
- AB19315
- 61348-48-9
- PFNKRICCWLHZFV-UHFFFAOYSA-N
- 5-O-(4,4-Dimethoxytrityl)-2-deoxyuridine
- A833180
- AKOS006294165
- SCHEMBL4714608
- MFCD04114938
- DTXSID30695963
-
- MDL: MFCD04114938
- Inchi: 1S/C9H7NO2/c11-9-4-2-1-3-7(9)8-5-6-12-10-8/h1-6,11H
- InChI Key: PFNKRICCWLHZFV-UHFFFAOYSA-N
- SMILES: O1C=CC(C2C=CC=CC=2O)=N1
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.26000
- LogP: 2.04720
2-Isoxazol-3-yl-phenol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Isoxazol-3-yl-phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190645-1g |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 95% | 1g |
$464 | 2021-08-05 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0021-1g |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 96% | 1g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0021-5g |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 96% | 5g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0021-500mg |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 96% | 500mg |
1687.6CNY | 2021-05-08 | |
| Chemenu | CM190645-1g |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB537223-1 g |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 1g |
€528.80 | 2022-06-09 | ||
| TRC | I918540-10mg |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I918540-50mg |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I918540-100mg |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 100mg |
$ 160.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D969216-100mg |
2-Isoxazol-3-yl-phenol |
61348-48-9 | 95% | 100mg |
$240 | 2024-07-28 |
2-Isoxazol-3-yl-phenol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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